Cas no 2680901-88-4 (benzyl N-3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680901-88-4
• MF: C₁₈H₁₆N₄O₄
• MW: 352.344043731689
• CID: 5627937
• PubChem ID: 165930424
• Update Time: 2025-10-28

benzyl N-3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298790
• 2680901-88-4
• benzyl N-[3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-yl]carbamate
• benzyl N-3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C18H16N4O4/c1-13-11-17(19-18(23)26-12-14-5-3-2-4-6-14)21(20-13)15-7-9-16(10-8-15)22(24)25/h2-11H,12H2,1H3,(H,19,23)
• InChI Key： UYALQLAQBUSJEP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=NN1C1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.11715500g/mol
• Monoisotopic Mass: 352.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Additional information on benzyl N-3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-ylcarbamate

Benzyl N-(3-Methyl-1-(4-Nitrophenyl)-1H-Pyrazol-5-Yl)Carbamate

The compound with CAS No. 2680901-88-4, known as benzyl N-(3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-yl)carbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzyl group, a pyrazole ring, and a nitrophenyl substituent. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. Pyrazole, a five-membered heterocyclic compound, is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the nitrophenyl group in this compound adds further complexity to its structure, enhancing its potential for bioactivity. Nitro groups are well-known for their electron-withdrawing properties, which can influence the electronic environment of the molecule and potentially improve its binding affinity to target proteins.

The benzyl carbamate moiety in this compound plays a crucial role in stabilizing the molecule's structure. Carboxamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds, which are essential for molecular recognition and binding. The methyl substitution on the pyrazole ring further modulates the molecule's electronic properties, making it more suitable for specific applications.

From a synthetic perspective, the preparation of benzyl N-(3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-yl)carbamate involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrazole ring, followed by functionalization with the nitrophenyl group and subsequent coupling with the benzyl carbamate moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction efficiency and yield.

Recent research has focused on exploring the biological activities of this compound. Studies have shown that it exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for therapeutic applications. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed significant potential in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of application, benzyl N-(3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-yl)carbamate has shown promise in agrochemicals as well. Its ability to inhibit key enzymes involved in plant pathogenesis suggests its potential use as a fungicide or insecticide. Furthermore, its stability under various environmental conditions makes it suitable for agricultural applications where durability is essential.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial use.

In conclusion, benzyl N-(3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5-yl)carbamate (CAS No. 2680901-88-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and other industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an increasingly important role in addressing global health and agricultural challenges.